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Compound of Interest

Compound Name: 2-Methyl-2-nitrosopropane dimer

CAS No.: 31107-20-7; 6841-96-9

Cat. No.: B2416205

Get Quote

Executive Summary
2-Methyl-2-nitrosopropane (MNP), often distributed as its stable dimer (CAS 6841-96-9), is a

premier spin trapping agent used in Electron Paramagnetic Resonance (EPR) spectroscopy.

Unlike nitrone traps (e.g., DMPO, PBN), MNP is a nitroso compound that traps carbon-

centered radicals with high specificity, yielding stable nitroxide adducts with distinct hyperfine

splitting patterns.

However, MNP presents a unique safety and operational paradox: it must be degraded to

function. The stable, colorless dimer is experimentally useless; it must be dissociated into the

toxic, volatile, and reactive blue monomer to trap radicals. This guide synthesizes the safety

data with the precise experimental conditions required to manage this equilibrium safely.

Chemical Identity & The Critical Equilibrium
The fundamental challenge with MNP is the thermal and photochemical equilibrium between its

stable storage form (dimer) and its active toxic form (monomer).
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Feature Dimer (Storage Form) Monomer (Active Trap)

CAS Number 6841-96-9 917-95-3

Structure

State Colorless Crystalline Solid Blue Volatile Liquid/Gas

Melting Point 80–83 °C 25–26 °C (Solidifies if pure)

Function Inert reservoir Active radical scavenger

Visual Indicator White/Colorless Deep Blue

Mechanism of Action
The dimer dissociates upon heating or photolysis to form two molecules of the monomer. The

monomer possesses a nitroso group (

) which reacts with a transient free radical (

) to form a stable nitroxide radical detectable by EPR.[1]
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Figure 1: The activation pathway of MNP. The user must drive the reaction from Dimer to

Monomer without triggering decomposition.

Hazard Identification & Risk Assessment
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The safety profile of MNP is dominated by the monomer's toxicity and volatility. While the dimer

is a solid, it sublimed and dissociates easily.

GHS Classification (Aggregated)
Hazard Category H-Code Hazard Statement Risk Context

Flammable Solid H228 Flammable solid.

High vapor pressure;

flash point is low for

the monomer.

Carcinogenicity H350 May cause cancer.[2]

CRITICAL: Treat as a

potential carcinogen

(Category 1B).[2]

Mutagenicity H341
Suspected of causing

genetic defects.[2]

Interacts with DNA

radicals.

Acute Toxicity H302/H332
Harmful if swallowed

or inhaled.

The monomer is a

volatile nitroso

compound.[3]

Irritation H315/H319
Causes skin/eye

irritation.[4]

Direct contact with

crystals or

concentrated vapors.

Specific Operational Risks
Inhalation of Monomer: When weighing the solid dimer, trace amounts of monomer vapor are

often present (smelling like ether/mint). Always work in a fume hood.

Photolytic Decomposition: MNP is light-sensitive. Uncontrolled exposure to ambient light

generates Di-tert-butyl nitroxide (DTBN), a paramagnetic impurity that contaminates EPR

spectra with a triplet signal (

G), leading to false positives.

Thermal Runaway: Heating the dimer above 80°C can cause rapid decomposition and

pressure buildup in closed vessels.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/TW/zh/sds/aldrich/130265
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/130265
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/130265
https://www.dbcf.unisi.it/sites/st13/files/allegati/14-01-2014/spin_trapping.pdf
https://www.fishersci.com/store/msds?partNumber=AC182960250&productDescription=2-METHYL-2-NITROPROPANE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2416205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling, Storage, and Stability Management[6]
The "Cold & Dark" Mandate To maintain the integrity of the dimer and prevent premature

formation of the toxic monomer, strict environmental controls are required.

Storage Temperature:

(Freezer).

Light Protection: Amber vials wrapped in aluminum foil.

Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent oxidative degradation.

Stability Validation Protocol
Before using a stored batch of MNP dimer for critical experiments, perform this visual check:

Remove vial from freezer.

Inspect crystals. They should be pure white.

Blue discoloration indicates surface dissociation into the monomer.

Corrective Action: If blue, recrystallize from pentane or sublime in vacuum to purify the dimer

before use.

Operational Protocol: Preparation for EPR
This protocol ensures the safe conversion of Dimer to Monomer immediately prior to use,

maximizing trapping efficiency while minimizing exposure.

Materials Required[2][4][5][6][7][8][9][10][11]
MNP Dimer (stored at -20°C).[5][6][7]

Solvent (Benzene, Toluene, or Water with 5-10% Ethanol for solubility).

Amber glassware or foil-wrapped tubes.

Inert gas line (Nitrogen/Argon).
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Workflow Diagram
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Figure 2: Operational workflow for preparing MNP. Note the choice between thermal and

photolytic activation.

Step-by-Step Methodology
1. Weighing (Safety Critical)

Perform in a fume hood.
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Dim the lab lights or work under red light to prevent photo-activation.

Weigh the required amount of dimer (typically to achieve 10–50 mM final concentration).

2. Solubilization

Dissolve the dimer in the chosen solvent.[8]

Organic: Benzene or Chloroform (high solubility).

Aqueous: MNP is poorly water-soluble.[3] Predissolve in a small volume of Ethanol or

Acetonitrile, then dilute with buffer.

Note: The solution may remain colorless initially.

3. Activation (Generating the Trap)

Thermal Method (Preferred for dark reactions): Warm the solution to 40–50°C in a water bath

for 10–15 minutes. The solution must turn faint blue. This indicates the monomer is present.

[1][9][8]

Photolytic Method: If the radical generation system requires light (e.g., UV photolysis), the

MNP dimer can be added directly. The UV light will dissociate the dimer and generate the

radicals simultaneously.

4. The Trapping Reaction

Add the "Activated Blue Solution" to your reaction mixture.

Time Sensitivity: The monomer is volatile.[1] Keep the EPR tube capped.

Control: Run a "Blank" scan (MNP + Solvent + Light/Heat) to identify background signals

from DTBN (the decomposition product).

Emergency Response
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Scenario Immediate Action

Skin Contact

Wash immediately with soap and water.[4] The

monomer is lipophilic and penetrates skin easily.

Monitor for signs of cyanosis (blue

lips/fingernails) due to methemoglobinemia (rare

but possible with nitroso compounds).

Eye Contact

Rinse cautiously with water for 15 minutes.

Remove contact lenses.[2][4][10] Seek medical

attention.

Spill (Solid)

Dampen with water to prevent dust. Scoop into

a sealable container. Do not sweep dry

(flammability risk).

Spill (Liquid/Solution)
Evacuate area (volatile monomer). Absorb with

vermiculite. Ventilate the fume hood maximally.

Fire

Use Water Spray, CO2, or Dry Chemical.[4]

Warning: Burning produces toxic Nitrogen

Oxides (NOx).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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